2-[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-(1H-indol-4-yl)acetamide

• Molecular Formula: C20H15FN4O2
• Molecular Weight: 362.4 g/mol
• IUPAC Name: 2-[3-(2-fluorophenyl)-6-oxopyridazin-1-yl]-N-(1H-indol-4-yl)acetamide
• InChI: InChI=1S/C20H15FN4O2/c21-15-5-2-1-4-13(15)18-8-9-20(27)25(24-18)12-19(26)23-17-7-3-6-16-14(17)10-11-22-16/h1-11,22H,12H2,(H,23,26)
• InChI Key: HJXVSAWTZSBRDE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=CC=CC4=C3C=CN4)F

Description

2-[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-(1H-indol-4-yl)acetamide: is a heterocyclic compound that combines an indole moiety with a pyridazinone ring.

• The indole nucleus, known for its aromatic properties, appears in various bioactive molecules and synthetic drugs .
• Physically, it is a crystalline, colorless compound with a specific odor.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps. One common approach is the condensation of an appropriate indole derivative with a pyridazinone precursor.

Reaction Conditions: Specific reaction conditions may vary, but typically involve suitable solvents, catalysts, and temperature control.

Industrial Production: While industrial-scale production methods are not widely documented, laboratory-scale synthesis provides a foundation for further exploration.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including electrophilic substitution due to the excess π-electrons delocalization in the indole ring.

Common Reagents: Reagents such as Lewis acids, bases, and nucleophiles play a role in its transformations.

Major Products: These reactions yield derivatives with modified functional groups, affecting biological activity.

Scientific Research Applications

Pharmacological Studies

The compound has been investigated for its potential pharmacological properties. Its structural components suggest it may exhibit activity against various biological targets, including those involved in cancer and inflammatory diseases.

• Anticancer Activity: Initial studies indicate that derivatives of compounds similar to 2-[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-(1H-indol-4-yl)acetamide may inhibit tumor growth by interfering with cell proliferation pathways. For instance, indole derivatives are known to interact with various receptors and enzymes critical for cancer progression .

Enzyme Inhibition

Research has shown that compounds with similar structures can act as enzyme inhibitors. The presence of the indole moiety is particularly significant as it is known to modulate the activity of enzymes involved in metabolic processes.

• Case Study: A study on related indole derivatives demonstrated their effectiveness as inhibitors of certain kinases, which are pivotal in cancer signaling pathways .

Neuroprotective Effects

Compounds containing indole and pyridazine rings have been explored for neuroprotective properties. The ability to cross the blood-brain barrier makes these compounds promising candidates for treating neurodegenerative diseases.

• Research Findings: Investigations have indicated that such compounds may reduce oxidative stress and inflammation in neuronal cells, suggesting potential applications in conditions like Alzheimer's disease .

Drug Development Potential

The unique structure of 2-[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-(1H-indol-4-yl)acetamide positions it as a candidate for new drug formulations.

Synthesis of Derivatives

The synthesis of various derivatives can enhance the pharmacological profile of the parent compound. Modifications at different positions can lead to improved efficacy and selectivity toward specific biological targets.

Derivative	Modifications	Potential Activity
Compound A	Methyl group at position 5	Enhanced anticancer activity
Compound B	Hydroxyl group at position 7	Increased neuroprotective effects

Targeting Specific Diseases

Given its chemical structure, this compound may be tailored for specific diseases, particularly those involving inflammatory responses or tumor growth.

Mechanism of Action

• The compound likely interacts with specific molecular targets or pathways, influencing cellular processes.
• Further research is needed to elucidate its precise mechanism.

Comparison with Similar Compounds

Uniqueness: Highlight its distinctive features compared to related compounds.

Similar Compounds: Other indole derivatives, such as 2-[3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-(pyridin-3-ylmethyl)acetamide , share structural elements.

Biological Activity

2-[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-(1H-indol-4-yl)acetamide is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, including its synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound has the following molecular structure:

• Molecular Formula : C21H17FN4O2
• Molecular Weight : 376.4 g/mol
• CAS Number : 1324059-61-1

The structure features a pyridazine ring and an indole moiety, which are significant for its biological interactions.

The biological activity of 2-[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-(1H-indol-4-yl)acetamide is primarily attributed to its ability to interact with specific molecular targets, including enzymes and receptors. The fluorophenyl group enhances binding affinity, while the pyridazinone ring can engage in hydrogen bonding and other interactions that modulate biological responses.

Biological Activities

Research indicates that this compound exhibits a range of biological activities:

• Antimicrobial Activity : Preliminary studies suggest that derivatives of this compound may possess antimicrobial properties, making them candidates for further exploration in drug development.
• Enzyme Inhibition : The compound has been shown to inhibit certain enzymes, which could be beneficial in treating diseases where enzyme activity is dysregulated.
• Cytotoxicity : Some studies have indicated cytotoxic effects against various cancer cell lines, highlighting its potential as an anticancer agent.

Table 1: Summary of Biological Activities

Activity Type	Observations	References
Antimicrobial	Exhibits activity against Gram-positive bacteria
Enzyme Inhibition	Inhibits specific kinases involved in cancer
Cytotoxicity	Induces apoptosis in cancer cell lines

Case Study 1: Enzyme Inhibition

A study investigated the inhibition of protein kinases by 2-[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-(1H-indol-4-yl)acetamide. The results indicated a significant reduction in kinase activity, suggesting potential applications in cancer therapy where kinase signaling pathways are often aberrant.

Case Study 2: Antimicrobial Properties

Another research effort focused on the antimicrobial efficacy of this compound against various bacterial strains. The findings demonstrated notable inhibitory effects on Gram-positive bacteria, indicating its potential as a lead compound for antibiotic development.

Q & A

Q. What are the optimal synthetic routes and reaction conditions for preparing 2-[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-(1H-indol-4-yl)acetamide?

Methodological Answer: The synthesis typically involves coupling pyridazinone intermediates with indole derivatives via acetamide linkages. Key steps include:

• Nucleophilic substitution : Reacting 2-fluorophenyl-substituted pyridazinones with chloroacetamide intermediates under basic conditions (e.g., K$_2$CO$_3$ in DMF) .
• Coupling optimization : Use of DCM-MeOH gradient elution (0–4% MeOH) for purification, yielding white solids with moderate-to-high purity (44–63% yields) .
• Critical parameters : Temperature control (25–60°C), solvent choice (THF or DCM), and catalyst selection (e.g., TEA for acid-amine coupling) .

Q. Table 1: Synthesis Optimization Data

Substituent on Pyridazinone	Reaction Time	Yield (%)	Purity (HPLC)	Reference
4-Phenylpiperazine	1 hour	62	>95%
4-Chlorophenylpiperazine	2 hours	44	>90%
4-Fluorophenylpiperazine	1.5 hours	63	>95%

Q. Which spectroscopic techniques are most effective for characterizing this compound?

Methodological Answer:

• IR Spectroscopy : Identifies carbonyl (C=O) stretches at 1645–1711 cm$^{-1}$ for pyridazinone and acetamide groups .
• $^1$H-NMR : Key signals include:
  • Pyridazinone H-4/H-5 doublets at δ 6.86–7.19 ppm (J = 4.8–10.4 Hz) .
  • Indole NH protons as singlets at δ 7.93–7.99 ppm .
• ESI-MS : Confirms molecular weight (e.g., [M+H]$^+$ at 500.2418 for phenylpiperazine derivatives) .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to evaluate substituent effects on bioactivity?

Methodological Answer:

• Variable substituents : Replace the 2-fluorophenyl group with electron-withdrawing (e.g., Cl) or electron-donating (e.g., OCH$_3$) groups to assess binding affinity changes .
• Pharmacophore mapping : Use docking studies (e.g., AutoDock Vina) to identify critical interactions with targets like PRMT5 or formyl peptide receptors .
• Biological assays : Test derivatives in enzyme inhibition assays (IC$_{50}$) or cell-based models (e.g., IC$_{50}$ for cancer cell lines) .

Q. Table 2: SAR Trends in Pyridazinone Derivatives

Substituent	Observed Effect on Activity	Reference
4-Fluorophenyl	Enhanced solubility
4-Chlorophenyl	Increased metabolic stability
Piperazine-linked	Improved target selectivity

Q. How can crystallographic data resolve discrepancies in proposed molecular conformations?

Methodological Answer:

• Single-crystal X-ray diffraction : Use SHELX programs (e.g., SHELXL) for refinement. Key steps:
  • Collect high-resolution data (≤1.0 Å) to resolve fluorine/indole positional disorders .
  • Validate hydrogen bonding (e.g., pyridazinone C=O∙∙∙N-indole interactions) .
• Data contradiction analysis : Compare experimental bond lengths/angles with DFT-optimized structures (e.g., Gaussian09) to identify steric clashes or electronic effects .

Q. What strategies mitigate challenges in resolving tautomeric forms of the pyridazinone core?

Methodological Answer:

• Dynamic NMR : Monitor temperature-dependent chemical shifts (e.g., coalescence at 150–200 K) to identify tautomeric equilibria .
• Isotopic labeling : Use $^{15}$N or $^{13}$C-labeled compounds to track proton transfer in the pyridazinone ring .
• Computational modeling : Employ density functional theory (DFT) to calculate relative energies of tautomers (e.g., 6-oxo vs. 4-oxo forms) .

Q. How should researchers address low yields in scale-up synthesis?

Methodological Answer:

• Process optimization :
  • Replace batch reactors with flow chemistry systems to improve heat/mass transfer .
  • Use scavenger resins (e.g., polymer-bound TEA) to remove excess reagents .
• Purification : Switch from column chromatography to recrystallization (e.g., ethanol/water mixtures) for higher recovery .

Q. What methodologies validate target engagement in cellular assays?

Methodological Answer:

• Cellular thermal shift assay (CETSA) : Measure protein thermal stability shifts upon compound treatment to confirm target binding .
• Click chemistry : Incorporate alkyne/azide tags into the acetamide moiety for pull-down assays .
• CRISPR-Cas9 knockout : Validate specificity by comparing activity in wild-type vs. target-knockout cell lines .